
Strontium Isopropoxide: A Comprehensive
Technical Guide for Researchers and Drug

Development Professionals

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Strontium isopropoxide

Cat. No.: B1588740 Get Quote

An In-depth Overview of its Physicochemical Properties, Synthesis, and Potential Applications

Abstract
Strontium isopropoxide, with the chemical formula Sr(OCH(CH₃)₂)₂, is an alkaline earth

metal alkoxide that presents as a white, crystalline powder.[1][2][3] It is recognized for its high

reactivity, particularly its sensitivity to air and moisture, and its utility as a catalyst. This

technical guide provides a detailed examination of the physical and chemical properties of

strontium isopropoxide, outlines plausible experimental protocols for its synthesis and

characterization, and explores its potential applications, with a focus on the interests of

researchers, scientists, and professionals in drug development. All quantitative data are

summarized in structured tables for clarity and comparative analysis.

Core Properties and Physical Data
Strontium isopropoxide is a flammable and self-heating solid, necessitating careful handling

and storage under inert conditions.[4] Its core identifiers and physical properties are

summarized in the tables below.

Table 1: Core Identifiers for Strontium Isopropoxide
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Identifier Value Reference

Chemical Name Strontium diisopropoxide [5]

Synonyms
Strontium(2+) bis(propan-2-

olate)
[6]

CAS Number 88863-33-6 [6]

Chemical Formula Sr(OCH(CH₃)₂)₂ [1]

Molecular Weight 205.79 g/mol [1][7]

Appearance Crystalline Powder [1][2][3]

Table 2: Physical Properties of Strontium Isopropoxide

Property Value Reference

Melting Point 130°C (decomposes) [8][9]

Boiling Point Not available

Density Not available

Solubility Soluble in isopropanol [8][9]

Reacts with water [10][11][12]

Chemical Properties and Reactivity
Strontium isopropoxide is a highly reactive compound. Its chemical behavior is largely

dictated by the polarized strontium-oxygen bond, which makes the isopropoxide groups

susceptible to protonolysis.

Reactivity with Water (Hydrolysis): Strontium isopropoxide reacts readily with water in a

hydrolysis reaction to form strontium hydroxide and isopropanol. This reactivity necessitates

that all handling and storage of the compound be conducted under strictly anhydrous

conditions. The reaction is as follows: Sr(OCH(CH₃)₂)₂ + 2H₂O → Sr(OH)₂ + 2HOCH(CH₃)₂
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Reactivity with Air: The compound is sensitive to air.[9] Strontium metal itself reacts with air,

and especially upon ignition, to form strontium oxide (SrO) and strontium nitride (Sr₃N₂).[11]

While strontium isopropoxide is not pyrophoric in the strictest sense, it is classified as a

self-heating and flammable solid.[4]

Thermal Decomposition: Strontium isopropoxide decomposes upon heating to its melting

point of 130°C.[8][9] The thermal decomposition of metal alkoxides typically proceeds

through complex mechanisms that can yield metal oxides, hydrocarbons, and alcohols. For

strontium isopropoxide, the likely primary solid product of thermal decomposition at

elevated temperatures is strontium oxide (SrO).

Experimental Protocols
Detailed experimental protocols for the synthesis and characterization of strontium
isopropoxide are not extensively reported in peer-reviewed literature, likely due to its

commercial availability.[13][14] However, based on general synthetic routes for metal alkoxides,

plausible methods can be outlined.

Synthesis of Strontium Isopropoxide
A common method for the synthesis of alkaline earth metal alkoxides is the direct reaction of

the metal with the corresponding alcohol.

Objective: To synthesize strontium isopropoxide from strontium metal and anhydrous

isopropanol.

Materials:

Strontium metal

Anhydrous isopropanol

Anhydrous toluene (as a solvent)

Inert atmosphere glovebox or Schlenk line apparatus

Reflux condenser and heating mantle
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Cannula and filtration apparatus

Methodology:

Under an inert atmosphere (e.g., argon or nitrogen), a reaction flask equipped with a reflux

condenser is charged with strontium metal turnings.

Anhydrous toluene is added to the flask, followed by the slow, dropwise addition of

anhydrous isopropanol.

The reaction mixture is heated to reflux with vigorous stirring. The reaction progress can be

monitored by the consumption of the strontium metal.

Upon completion of the reaction, the mixture is cooled to room temperature.

The resulting solution is filtered via cannula to remove any unreacted strontium or solid

impurities.

The solvent and excess isopropanol are removed under reduced pressure to yield strontium
isopropoxide as a solid product.

The product should be stored under an inert atmosphere.

Synthesis of Strontium Isopropoxide

Strontium Metal

Reaction in Anhydrous Toluene (Reflux)

Anhydrous Isopropanol

Filtration Solvent Evaporation Strontium Isopropoxide Product

Click to download full resolution via product page

Caption: Workflow for the synthesis of Strontium Isopropoxide.

Characterization of Strontium Isopropoxide
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The synthesized strontium isopropoxide can be characterized using various spectroscopic

and analytical techniques to confirm its identity and purity.

Objective: To identify the characteristic functional groups in strontium isopropoxide.

Methodology:

The solid sample is prepared for analysis, typically by creating a KBr pellet or as a Nujol

mull, ensuring minimal exposure to air and moisture.

The FTIR spectrum is recorded over a range of 4000-400 cm⁻¹.[8]

The resulting spectrum is analyzed for characteristic absorption bands. Expected peaks

would include C-H stretching and bending vibrations from the isopropyl groups, and Sr-O

stretching vibrations at lower wavenumbers.

Objective: To elucidate the structure of strontium isopropoxide in solution.

Methodology:

A sample of strontium isopropoxide is dissolved in a suitable deuterated solvent (e.g.,

deuterated toluene or benzene) in an NMR tube under an inert atmosphere.

¹H and ¹³C NMR spectra are acquired.

The ¹H NMR spectrum is expected to show signals corresponding to the methine and methyl

protons of the isopropoxide ligand. The ¹³C NMR spectrum will show signals for the

corresponding carbon atoms. The chemical shifts and coupling patterns can confirm the

structure.

Objective: To determine the crystalline structure of solid strontium isopropoxide.

Methodology:

A powdered sample of strontium isopropoxide is mounted on a sample holder. To prevent

degradation from air and moisture, a sealed, inert atmosphere sample holder may be used.

The XRD pattern is collected by scanning a range of 2θ angles.
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The resulting diffractogram, with its characteristic peaks at specific 2θ values, can be used to

identify the crystalline phase and determine lattice parameters.[6]

Characterization Workflow

Synthesized Strontium Isopropoxide

FTIR Spectroscopy NMR Spectroscopy X-ray Diffraction

Data Analysis and Structure Confirmation

Click to download full resolution via product page

Caption: General workflow for the characterization of Strontium Isopropoxide.

Applications in Drug Development
While strontium salts, such as strontium ranelate, have been investigated for the treatment of

osteoporosis due to strontium's ability to promote bone formation and inhibit bone resorption,

the direct application of strontium isopropoxide in drug formulations is not established.[3]

However, its properties as a metal alkoxide suggest potential utility as a precursor in the

synthesis of strontium-containing nanomaterials for drug delivery applications.

Metal alkoxides are commonly used in the sol-gel process to create metal oxide nanoparticles.

These nanoparticles can be engineered to encapsulate or be conjugated with therapeutic

agents for targeted drug delivery. The high reactivity and hydrolysis of strontium
isopropoxide could be harnessed to produce strontium oxide or strontium-doped

nanoparticles with controlled size and morphology. These nanoparticles could potentially be

used in bone-targeted drug delivery systems, leveraging strontium's known effects on bone

cells.
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Potential Application in Drug Delivery System Synthesis

Strontium Isopropoxide Precursor Sol-Gel Process (Hydrolysis & Condensation) Strontium-Containing Nanoparticles Drug Encapsulation / Conjugation Targeted Drug Delivery System

Click to download full resolution via product page

Caption: Conceptual workflow for creating a drug delivery system using Strontium
Isopropoxide.

Safety and Handling
Strontium isopropoxide is classified as a flammable solid (Hazard Class 4.2), is self-heating,

and causes severe skin burns and eye damage.[4][9] It should be handled in a well-ventilated

area, preferably in a glovebox or under an inert atmosphere, by trained personnel wearing

appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab

coat.[4] It should be stored in a tightly sealed container in a cool, dry, and well-ventilated place

away from sources of ignition and moisture.

Conclusion
Strontium isopropoxide is a reactive alkaline earth metal alkoxide with defined physical and

chemical properties. While its direct therapeutic applications are not currently documented, its

role as a precursor in materials science, particularly in the synthesis of strontium-containing

nanoparticles via the sol-gel process, presents a promising avenue for the development of

novel drug delivery systems, especially for bone-related therapies. Further research into the

controlled synthesis of such nanoparticles using strontium isopropoxide and their

subsequent biological evaluation is warranted to fully explore their potential in the

pharmaceutical field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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